N-ethoxy-N'-(4-fluorophenyl)thiourea
Cat. No. B8372732
M. Wt: 214.26 g/mol
InChI Key: MFFKZJMPDVPEEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:12]([CH3:13])[O:14][NH2:15].[CH3:16][CH2:17][N:18]([CH2:19][CH3:20])[CH2:21][CH3:22].[Cl:23][CH2:24][Cl:25].[ClH:11].[F:1][c:2]1[cH:3][cH:4][c:5]([N:8]=[C:9]=[S:10])[cH:6][cH:7]1>>[F:1][c:2]1[cH:3][cH:4][c:5]([NH:8][C:9](=[S:10])[NH:15][O:14][CH2:12][CH3:13])[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCON
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCN(CC)CC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Fc1ccc(N=C=S)cc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCONC(=S)Nc1ccc(F)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
